Cas no 1841081-39-7 (tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride)

• Product Name: tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride
• CAS No: 1841081-39-7
• MF: C₁₃H₂₅ClN₂O₂
• MW: 276.802802801132
• MDL: MFCD28580105
• CID: 3041875
• PubChem ID: 90421398
• Update Time: 2025-05-21

tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• tert-Butyl octahydropyrrolo[3,4-d]azepine-2(1H)-carboxylate hydrochloride
• tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride
• tert-butyl 3,3a,4,5,6,7,8,8a-octahydro-1H-pyrrolo[3,4-d]azepine-2-carboxylate;hydrochloride
• F30010
• Octahydro-pyrrolo[3,4-d]azepine-2-carboxylic acid tert-butyl ester HCl
• tert-Butyloctahydropyrrolo[3,4-d]azepine-2(1H)-carboxylatehydrochloride
• octahydro-pyrrolo[3,4-d]azepine-2-carboxylic acid tert-butyl ester hydrochloride
• EN300-297412
• tert-butyl (3aS,8aR)-3,3a,4,5,6,7,8,8a-octahydro-1H-pyrrolo[3,4-d]azepine-2-carboxylate;hydrochloride
• 1841081-39-7
• AKOS025396441
• SB33964
• CS-0147337
• DS-015875
• SCHEMBL16052766

• MDL： MFCD28580105
• Inchi： 1S/C13H24N2O2.ClH/c1-13(2,3)17-12(16)15-8-10-4-6-14-7-5-11(10)9-15;/h10-11,14H,4-9H2,1-3H3;1H
• InChI Key： MECGCBQVVDFPSY-UHFFFAOYSA-N
• SMILES： Cl.O(C(C)(C)C)C(N1CC2CCNCCC2C1)=O

Computed Properties

• Exact Mass: 276.1604557Da
• Monoisotopic Mass: 276.1604557Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 272
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.6Ų

Additional information on tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride

tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride: A Comprehensive Overview

The compound tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride (CAS No. 1841081-39-7) is a highly specialized chemical entity with significant potential in the field of pharmaceutical research. This compound belongs to the class of bicyclic amines and has garnered attention due to its unique structural features and promising pharmacological properties. The decahydropyrrolo[3,4-d]azepine core is a key structural element that contributes to its biological activity, making it a valuable tool in drug discovery and development.

Recent studies have highlighted the importance of tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride in the modulation of central nervous system (CNS) targets. Its ability to interact with various receptor systems, including GABA receptors and serotonin transporters, has positioned it as a potential candidate for treating neurodegenerative disorders and mood-related conditions. The hydrochloride salt form of this compound ensures optimal solubility and bioavailability, which are critical factors in drug delivery.

One of the most notable advancements in the research of tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride is its role in preclinical models of epilepsy and anxiety. Researchers have demonstrated that this compound exhibits potent anticonvulsant and anxiolytic effects without inducing significant side effects. These findings suggest that it could serve as a novel therapeutic agent for patients with refractory epilepsy or generalized anxiety disorder.

The synthesis of tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride involves a multi-step process that combines organic synthesis techniques with advanced purification methods. The use of tert-butyl groups enhances the stability and lipophilicity of the molecule, which are essential for its pharmacokinetic profile. Furthermore, the hydrochloride salt form ensures that the compound maintains its integrity during storage and administration.

In terms of safety and toxicity profiles, recent preclinical studies have shown that tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride has a favorable safety margin. Acute and chronic toxicity studies in animal models have revealed minimal adverse effects at therapeutic doses, indicating its potential for long-term use in clinical settings.

Looking ahead, the development of tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride is expected to focus on optimizing its delivery mechanisms and expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are underway to explore its potential in treating other CNS disorders, such as Alzheimer's disease and Parkinson's disease.

In conclusion, tert-butyl decahydropyrrolo[3,4-d]azepine-2-carboxylate hydrochloride represents a promising advancement in the field of medicinal chemistry. Its unique structure, coupled with its potent pharmacological effects, positions it as a leading candidate for addressing unmet medical needs in neurology and psychiatry. As research continues to unfold, this compound has the potential to make a significant impact on patient care worldwide.